2-[2-[(4-Phenyldiazenylphenyl)carbamoyl]phenyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2-[(4-Phenyldiazenylphenyl)carbamoyl]phenyl]benzoic acid, commonly known as PDPB, is a chemical compound that has gained significant attention in scientific research. It is a member of the azobenzene family, which is known for its photochromic properties. PDPB is synthesized through a multi-step process that involves the reaction of various reagents. Additionally, it will list future directions for research on this compound.
Mechanism of Action
The mechanism of action of PDPB is not fully understood. However, it is believed that the photochromic properties of PDPB are due to the reversible trans-cis isomerization of the azobenzene group. This isomerization occurs in response to light, which causes a change in the electronic structure of the molecule and a subsequent change in color.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of PDPB. However, it has been shown to be non-toxic to cells and has been used in cell culture experiments. Additionally, PDPB has been shown to have potential applications in the development of drug delivery systems.
Advantages and Limitations for Lab Experiments
One of the primary advantages of PDPB for lab experiments is its photochromic properties. This property allows for the development of photoresponsive materials and molecular switches. Additionally, PDPB is relatively easy to synthesize and is non-toxic to cells.
One limitation of PDPB is its stability. PDPB is sensitive to light and can degrade over time, which can affect the accuracy of experiments. Additionally, PDPB has limited solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for research on PDPB. One area of research is the development of new photoresponsive materials and molecular switches using PDPB. Additionally, PDPB has potential applications in the development of drug delivery systems and biosensors. Further research is needed to fully understand the mechanism of action of PDPB and its potential applications in these areas.
Synthesis Methods
PDPB is synthesized through a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 4-phenyldiazenylaniline with 2-nitrobenzoyl chloride to form 2-[2-(4-phenyldiazenylphenyl)carbamoyl]benzoic acid. This intermediate is then reacted with thionyl chloride to form 2-[2-(4-phenyldiazenylphenyl)carbamoyl]benzoyl chloride. Finally, this compound is reacted with sodium hydroxide to form PDPB.
Scientific Research Applications
PDPB has been used in scientific research for a variety of purposes. One of the primary applications of PDPB is in the field of photochromism. PDPB exhibits reversible photochromism, which means it can change color in response to light. This property has been utilized in the development of photoresponsive materials, such as photochromic polymers and liquid crystals.
Another application of PDPB is in the field of molecular switches. PDPB can undergo a reversible trans-cis isomerization in response to light, which makes it a suitable candidate for use in molecular switches. These switches have potential applications in the development of nanotechnology and molecular electronics.
properties
IUPAC Name |
2-[2-[(4-phenyldiazenylphenyl)carbamoyl]phenyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H19N3O3/c30-25(23-12-6-4-10-21(23)22-11-5-7-13-24(22)26(31)32)27-18-14-16-20(17-15-18)29-28-19-8-2-1-3-9-19/h1-17H,(H,27,30)(H,31,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDVSRIGRNGHUGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3C4=CC=CC=C4C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001041247 |
Source
|
Record name | [1,1'-Biphenyl]-2-carboxylic acid, 2'-[[[4-(2-phenyldiazenyl)phenyl]amino]carbonyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001041247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
421.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7009-12-3 |
Source
|
Record name | [1,1'-Biphenyl]-2-carboxylic acid, 2'-[[[4-(2-phenyldiazenyl)phenyl]amino]carbonyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001041247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.